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Compound of Interest

Compound Name:
1H-Imidazole-4-methanol, 5-

methyl-

Cat. No.: B1194300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1H-Imidazole-4-methanol, 5-methyl-, a substituted imidazole derivative, presents a key

structural motif in medicinal chemistry and drug discovery. Its heterocyclic core is a prevalent

feature in numerous biologically active compounds. Accurate and reproducible preparation of

stock solutions is fundamental for any experimental workflow, ensuring the integrity and

consistency of screening and development assays. These application notes provide detailed

protocols for the preparation, storage, and handling of stock solutions of 1H-Imidazole-4-
methanol, 5-methyl-.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1H-Imidazole-4-methanol, 5-
methyl- is provided in the table below. This information is essential for accurate calculations

and preparation of stock solutions.
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Property Value Source

Molecular Formula C₅H₈N₂O --INVALID-LINK--

Molecular Weight 112.13 g/mol --INVALID-LINK--

Appearance
Reported as a solid for similar

compounds.
N/A

Solubility

Information on the direct

compound is limited. A

structurally similar compound,

1H-Imidazole-4-methanol, 5-

methyl-2-phenyl-, exhibits

moderate solubility in polar

organic solvents such as

Dimethyl Sulfoxide (DMSO)

and ethanol.[1] Another

analog, (1-methyl-1H-imidazol-

5-yl)methanol, is sparingly

soluble in DMSO and slightly

soluble in methanol.

Storage

Store the solid compound in a

cool (2-8°C), dry, and well-

ventilated area, protected from

light.[1] Stock solutions should

be stored at -20°C or -80°C.

Experimental Protocols
Safety Precautions
Before handling 1H-Imidazole-4-methanol, 5-methyl-, it is crucial to consult the Safety Data

Sheet (SDS). Based on data for similar imidazole-based compounds, the following precautions

are recommended[2][3]:

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses

with side shields, and chemical-resistant gloves.
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Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors.[2]

Avoid contact with skin and eyes. In case of contact, rinse the affected area thoroughly with

water.[2][3]

Take necessary precautions to prevent the formation of dust and aerosols.

Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 1H-Imidazole-4-
methanol, 5-methyl- in DMSO. This is a common starting concentration for many biological

assays.

Materials:

1H-Imidazole-4-methanol, 5-methyl- (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass

of 1H-Imidazole-4-methanol, 5-methyl- is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 112.13 g/mol x 1000 mg/g = 1.1213 mg

Weigh the compound: Carefully weigh approximately 1.12 mg of 1H-Imidazole-4-methanol,
5-methyl- using an analytical balance and transfer it to a sterile microcentrifuge tube.
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Add solvent: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

compound.

Dissolve the compound: Vortex the solution until the compound is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if

necessary. Visually inspect the solution to ensure no solid particles remain.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C in tightly sealed tubes, protected from light.

Preparation of Working Solutions
Working solutions for cellular or biochemical assays are typically prepared by diluting the high-

concentration stock solution in the appropriate cell culture medium or assay buffer.

Important Considerations:

The final concentration of DMSO in the assay should be kept low (typically ≤ 0.5%) to avoid

solvent-induced toxicity.

Perform serial dilutions to achieve the desired final concentrations.

Always prepare fresh working solutions from the frozen stock on the day of the experiment.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the preparation of stock and working

solutions of 1H-Imidazole-4-methanol, 5-methyl-.
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Workflow for Preparing Stock and Working Solutions

Stock Solution Preparation

Storage and Working Solution Preparation

Start: Obtain solid 1H-Imidazole-4-methanol, 5-methyl-

Weigh the required mass of the compound

1

Dissolve in an appropriate solvent (e.g., DMSO)

2

Vortex to ensure complete dissolution

3

10 mM Stock Solution

4

Aliquot into single-use tubes

Store at -20°C or -80°C

Thaw a single aliquot for use

Perform serial dilutions in assay buffer/medium

Working Solutions

End

Use in experiments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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